molecular formula C6H7N3O B8409966 2-Amino-pyridine-3-carbaldehyde oxime

2-Amino-pyridine-3-carbaldehyde oxime

Cat. No.: B8409966
M. Wt: 137.14 g/mol
InChI Key: CIQYTIYQMMCJFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-pyridine-3-carbaldehyde oxime is a useful research compound. Its molecular formula is C6H7N3O and its molecular weight is 137.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H7N3O

Molecular Weight

137.14 g/mol

IUPAC Name

N-[(2-aminopyridin-3-yl)methylidene]hydroxylamine

InChI

InChI=1S/C6H7N3O/c7-6-5(4-9-10)2-1-3-8-6/h1-4,10H,(H2,7,8)

InChI Key

CIQYTIYQMMCJFK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)N)C=NO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-amino-3-formylpyridine (1.00 g, 8.19 mmol) in pyridine (20 mL) was added hydroxylamine hydrochloride (854 mg, 12.3 mmol) at room temperature, which was stirred for 1 hour and 40 minutes at room temperature. The reaction solution was partitioned into water and ethyl acetate. The organic layer was washed with water and saturated aqueous sodium chloride, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under a reduced pressure. The residue was purified by NH silica gel column chromatography (ethyl acetate:methanol=10:1) to obtain the title compound (951 mg, 85%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
854 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
85%

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